![molecular formula C12H15BrO2 B186907 4-Bromo-2-(cyclopentyloxy)-1-methoxybenzene CAS No. 138509-45-2](/img/structure/B186907.png)
4-Bromo-2-(cyclopentyloxy)-1-methoxybenzene
Overview
Description
4-Bromo-2-(cyclopentyloxy)-1-methoxybenzene (4-Br-2-Cp-OMB) is an organic compound belonging to the class of aromatic compounds known as benzene derivatives. It is a colorless, volatile liquid with a sweet odor and a low boiling point. It is used in a variety of laboratory applications, including organic synthesis, and has been studied for its biochemical and physiological effects.
Scientific Research Applications
It's used as a precursor in the synthesis of complex organic molecules. For example, hydroxy-4-methoxytricyclo compounds, synthesized from similar bromo-methoxybenzene compounds, can serve as precursors for bioisosteric colchicine analogs, which are of interest due to their potential medicinal applications (Shishov et al., 2014).
Such compounds play a role in the creation of liquid crystals. The reaction of pseudo-glucal with Grignard reagents derived from bromo-methoxybenzene compounds, for instance, leads to β-C-aryl glycosides which are used as chiral precursor compounds in the synthesis of chiral liquid crystals (Bertini et al., 2003).
They're involved in the formation of cyclic systems via radical cyclization. Controlled-potential reduction of compounds similar to 4-Bromo-2-(cyclopentyloxy)-1-methoxybenzene leads to high-yield formation of tetrahydrofuran derivatives, important in various synthetic pathways (Esteves et al., 2007).
They're used in the synthesis of sterically protected compounds like diphosphene and fluorenylidenephosphine, which are significant in the study of low-coordinate phosphorus atoms. The electronic perturbation of the methoxy group in these systems has been indicated by UV–vis spectra and NMR chemical shifts, which are important for understanding the chemical behavior of these compounds (Toyota et al., 2003).
In environmental science, similar bromo-methoxybenzene compounds have been studied to understand the origin of organohalogens in the marine troposphere of the Atlantic Ocean. This helps in determining the anthropogenic or biogenic origins of various organohalogens (Führer & Ballschmiter, 1998).
properties
IUPAC Name |
4-bromo-2-cyclopentyloxy-1-methoxybenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrO2/c1-14-11-7-6-9(13)8-12(11)15-10-4-2-3-5-10/h6-8,10H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRLWUCCRDCLCJK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)OC2CCCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60433491 | |
Record name | 4-Bromo-2-(cyclopentyloxy)-1-methoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60433491 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
138509-45-2 | |
Record name | 4-Bromo-2-(cyclopentyloxy)-1-methoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60433491 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.